![molecular formula C8H11ClF2N2O B3038712 [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride CAS No. 887596-65-8](/img/structure/B3038712.png)
[4-(Difluoromethoxy)benzyl]hydrazine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride is determined by its molecular formula, C8H11ClF2N2O. Detailed structural analysis can be obtained through techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
The chemical reactions involving [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride are complex and depend on the conditions and reagents used. Detailed reaction mechanisms and pathways are typically elucidated through experimental studies .Physical And Chemical Properties Analysis
The physical and chemical properties of [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride are unique and contribute to its potential therapeutic applications. Detailed properties such as melting point, boiling point, density, and solubility can be determined through experimental measurements .Scientific Research Applications
Synthesis and Antitumor Activity
- Nanomolar Activity in Breast Cancer Cell Lines : The research on hydrazine derivatives like 4-hydrazinylphenyl benzenesulfonate, a compound related to [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride, demonstrates significant antitumor activity. It exhibits nanomolar activity against breast cancer Michigan Cancer Foundation-7 cell lines, indicating its potential as an anti-cancer compound (Prasetiawati et al., 2022).
Hydrazine Detection and Environmental Applications
- Highly Selective Fluorescent Probe for Hydrazine Detection : A study on a turn-on fluorescent probe based on 2-(2′-hydroxylphenyl) benzothiazole (HBT) fluorophore indicates its effectiveness in detecting hydrazine. This probe can detect N2H4 on paper strips and image N2H4 in living cells, highlighting its environmental and biological monitoring capabilities (Chen et al., 2017).
Chemical Synthesis and Characterization
- Enantioselective Synthesis of Protected α-Hydroxy Aldehydes and Ketones : Research on the synthesis of chiral hydrazone azaenolates, which involve hydrazine derivatives, suggests their utility in preparing high-purity α-benzyloxy aldehydes and α-acetoxy ketones. These compounds are key intermediates in various chemical syntheses (Enders & Bhushan, 1988).
Analytical Chemistry
- Volumetric Reagent for Hydrazine Derivatives : Potassium persulphate has been used as a volumetric reagent for the direct determination of various hydrazine derivatives. This indicates the significance of [4-(Difluoromethoxy)benzyl]hydrazine hydrochloride in analytical chemistry for precise quantification (Singh, Sahota & Singh, 1958).
properties
IUPAC Name |
[4-(difluoromethoxy)phenyl]methylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2N2O.ClH/c9-8(10)13-7-3-1-6(2-4-7)5-12-11;/h1-4,8,12H,5,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJUQCIAEKVVFAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNN)OC(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClF2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Difluoromethoxy)benzyl]hydrazine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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